Cas no 834898-59-8 (3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-)
834898-59-8 structure
Product Name:3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
CAS No:834898-59-8
MF:C16H28N2O
MW:264.406324386597
CID:670475
PubChem ID:127257126
Update Time:2025-04-19
3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
- 4-dodecylidene-3-methyl-1H-pyrazol-5-one
- 4-Dodecylidene-3-methyl-1H-pyrazol-5(4H)-one
- 834898-59-8
-
- Inchi: 1S/C16H28N2O/c1-3-4-5-6-7-8-9-10-11-12-13-15-14(2)17-18-16(15)19/h13H,3-12H2,1-2H3,(H,18,19)/b15-13+
- InChI Key: KPERGWPUEFPYOS-FYWRMAATSA-N
- SMILES: O=C1/C(/C(C)=NN1)=C/CCCCCCCCCCC
Computed Properties
- Exact Mass: 264.220163521g/mol
- Monoisotopic Mass: 264.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 41.5Ų
3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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